Cas no 1342521-45-2 (5-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)pentanenitrile)

• Product Name: 5-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)pentanenitrile
• CAS No: 1342521-45-2
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 5833873
• PubChem ID: 63800776
• Update Time: 2025-05-24

5-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)pentanenitrile
• AKOS013112714
• EN300-1107216
• 1342521-45-2

• Inchi： 1S/C9H12N4O2/c10-4-2-1-3-5-13-6-7(11)8(14)12-9(13)15/h6H,1-3,5,11H2,(H,12,14,15)
• InChI Key： VDJMVIOGHCSAQO-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=CN1CCCCC#N)N)=O

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)pentanenitrile

5-(5-Amino-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-1-Yl)Pentanenitrile: A Comprehensive Overview

5-(5-Amino-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-1-Yl)Pentanenitrile (CAS No. 1342521-45-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of this compound is characterized by a tetrahydropyrimidine ring system fused with an amino group and a nitrile moiety. The tetrahydropyrimidine core is a six-membered ring containing two oxygen atoms at positions 2 and 4, which contributes to its structural stability and reactivity. The amino group at position 5 plays a crucial role in hydrogen bonding and intermolecular interactions, while the nitrile group at position 1 introduces electron-withdrawing effects that can influence the compound's electronic properties.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of inhibitors for various enzymes, including kinases and proteases. These studies have demonstrated that the tetrahydropyrimidine framework can be effectively modified to enhance binding affinity and selectivity towards specific targets.

One of the most promising applications of this compound is in the field of oncology. Preclinical studies have shown that derivatives of this compound exhibit potent anti-cancer activity by targeting key signaling pathways involved in tumor growth and metastasis. For example, a study published in Nature Communications demonstrated that a derivative of this compound selectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers.

In addition to its therapeutic potential, this compound has also been investigated for its use in materials science. Its rigid structure and functional groups make it an ideal candidate for the development of advanced materials such as polymers and nanomaterials. Researchers have explored its ability to form self-assembled monolayers and its potential as a precursor for carbon-based nanomaterials.

The synthesis of 5-(5-Amino-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-1-Yl)Pentanenitrile involves a multi-step process that typically begins with the preparation of the tetrahydropyrimidine ring system. This is followed by functionalization with amino and nitrile groups through various coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of this compound.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that under aerobic conditions, it undergoes microbial degradation into less complex molecules within a relatively short period. This makes it a more sustainable option compared to other synthetic compounds with longer persistence in the environment.

In conclusion, 5-(5-Amino-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-1-Yl)Pentanenitrile (CAS No. 1342521-45-2) is a versatile compound with wide-ranging applications in drug discovery and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.